Cas no 52723-82-7 (4-Bromo-5-fluoro-2-methylaniline)

• Product Name: 4-Bromo-5-fluoro-2-methylaniline
• CAS No: 52723-82-7
• MF: C₇H₇BrFN
• MW: 204.03958439827
• MDL: MFCD04973753
• CID: 365980
• PubChem ID: 7018044
• Update Time: 2025-08-04

4-Bromo-5-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-2-methylaniline
• 4-bromo-5-fluoro-2-methyl-aniline
• Benzenamine,4-bromo-5-fluoro-2-methyl-
• 4-Bromo-5-fluoro-o-toluidine
• 4-bromo-5-fluoro-2-methylphenylamine
• Benzenamine, 4-bromo-5-fluoro-2-methyl-
• PubChem19868
• KSC495Q9D
• BRAZFTXACIZDRP-UHFFFAOYSA-N
• AM61564
• 4-bromo-5-fluoro-2-methyl-phenylamine
• TRA0045613
• SY008880
• EN001714
• BC004481
• AB0042771
• ST2411215
• Z0662
• ST51041804
• FT-0602322
• DTXSID60426944
• 52723-82-7
• SCHEMBL203096
• 2-Amino-4-fluoro-5-bromotoluene
• AKOS016000249
• DS-12680
• MFCD04973753
• 4-BROMO-5-FLUORO-2-METHYLANILINE;
• CS-W003221
• A870924
• EN300-124086
• DB-006723

• MDL： MFCD04973753
• Inchi： 1S/C7H7BrFN/c1-4-2-5(8)6(9)3-7(4)10/h2-3H,10H2,1H3
• InChI Key： BRAZFTXACIZDRP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C)C=1)N)F

Computed Properties

• Exact Mass: 202.97500
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.589
• Melting Point: 77-80°C
• Boiling Point: 245 ºC
• Flash Point: 102 ºC
• Refractive Index: 1.585
• PSA: 26.02000
• LogP: 3.06000
• Vapor Pressure: No data available

4-Bromo-5-fluoro-2-methylaniline Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-Bromo-5-fluoro-2-methylaniline

4-Bromo-5-fluoro-2-methylaniline: A Comprehensive Overview

The compound 4-Bromo-5-fluoro-2-methylaniline, identified by the CAS number 52723-82-7, is a significant organic compound with diverse applications in various fields of chemistry. This compound belongs to the class of anilines, which are aromatic amines with a benzene ring substituted by an amino group (-NH₂). The presence of bromine, fluorine, and methyl groups at specific positions on the benzene ring imparts unique chemical properties to this compound, making it a valuable material in research and industrial settings.

Recent studies have highlighted the importance of 4-Bromo-5-fluoro-2-methylaniline in the development of advanced materials and pharmaceuticals. Its structure, characterized by a bromine atom at position 4, a fluorine atom at position 5, and a methyl group at position 2, provides excellent opportunities for further functionalization. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of drug discovery.

The synthesis of 4-Bromo-5-fluoro-2-methylaniline typically involves multi-step reactions, often starting from aniline derivatives. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have made the synthesis process more efficient and environmentally friendly.

In terms of physical properties, 4-Bromo-5-fluoro-2-methylaniline exhibits a melting point of approximately 110°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various chemical reactions, including nucleophilic aromatic substitutions and coupling reactions.

The application of 4-Bromo-5-fluoro-2-methylaniline extends beyond traditional chemistry into the realm of materials science. It has been utilized as a building block for constructing advanced polymers and hybrid materials with tailored electronic properties. For instance, recent research has demonstrated its role in the synthesis of conductive polymers for use in flexible electronics.

In the pharmaceutical industry, 4-Bromo-5-fluoro-2-methylaniline has shown promise as an intermediate in drug synthesis. Its ability to undergo various transformations allows chemists to design molecules with specific biological activities. For example, derivatives of this compound have been investigated for their potential as anticancer agents due to their ability to inhibit key enzymes involved in tumor growth.

The environmental impact of 4-Bromo-5-fluoro-2-methylaniline has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while it is not inherently toxic at low concentrations, its long-term effects on ecosystems require further investigation.

In conclusion, 4-Bromo-5-fluoro-2-methylaniline, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As new technologies emerge and our understanding of this compound deepens, its role in shaping future innovations is expected to grow significantly.